2-Anthracenesulfonic acid, 1-amino-4-[[4-[[[(2,3-dichloro-6-quinoxalinyl)carbonyl]methylamino]methyl]-2-sulfophenyl]amino]-9,10-dihydro-9,10-dioxo-, disodium salt

Specification

• CAS No.: 72894-31-6
• Molecular Formula: C31H19Cl2N5Na2O9S2
• Molecular Weight: 786.5 g/mol
• IUPAC Name: disodium;1-amino-4-[4-[[(2,3-dichloroquinoxaline-6-carbonyl)-methylamino]methyl]-2-sulfonatoanilino]-9,10-dioxoanthracene-2-sulfonate
• Standard InChI: InChI=1S/C31H21Cl2N5O9S2.2Na/c1-38(31(41)15-7-9-18-20(11-15)37-30(33)29(32)36-18)13-14-6-8-19(22(10-14)48(42,43)44)35-21-12-23(49(45,46)47)26(34)25-24(21)27(39)16-4-2-3-5-17(16)28(25)40;;/h2-12,35H,13,34H2,1H3,(H,42,43,44)(H,45,46,47);;/q;2*+1/p-2
• Standard InChI Key: KVZJATFSWGGAAD-UHFFFAOYSA-L
• Canonical SMILES: CN(CC1=CC(=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)S(=O)(=O)[O-])S(=O)(=O)[O-])C(=O)C5=CC6=C(C=C5)N=C(C(=N6)Cl)Cl.[Na+].[Na+]

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition

The compound’s molecular architecture integrates an anthracene core modified with sulfonic acid groups, amino substituents, and a dichloroquinoxaline moiety. Its disodium salt form enhances solubility in aqueous environments, a critical feature for industrial and pharmaceutical applications. Key molecular properties are summarized below:

Property	Value
CAS Registry Number	72894-31-6
Molecular Formula	$\text{C}_{31}\text{H}_{19}\text{Cl}_{2}\text{N}_{5}\text{Na}_{2}\text{O}_{9}\text{S}_{2}$
Molar Mass	786.5 g/mol
IUPAC Name	Disodium 1-amino-4-{[4-({(2,3-dichloro-6-quinoxalinyl)carbonylamino}methyl)-2-sulfophenyl]amino}-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate

Functional Groups and Reactivity

The molecule contains multiple functional groups that dictate its reactivity:

• Sulfonic Acid Groups: The two sulfonate ($\text{SO}_3^-$) groups confer hydrophilicity and enable salt formation with sodium ions.

• Amino Substituents: The primary amino group at position 1 and the secondary amine in the quinoxaline moiety participate in hydrogen bonding and coordination chemistry.

• Quinoxaline Derivative: The 2,3-dichloro-6-quinoxalinyl group introduces electrophilic character, facilitating interactions with biological targets.

The presence of conjugated π-systems in the anthracene and quinoxaline segments contributes to UV-Vis absorbance, a property leveraged in analytical detection methods.

Synthesis and Production

Synthetic Pathways

The synthesis of this compound involves a multi-step sequence:

• Anthraquinone Core Formation: Anthracene is oxidized to anthraquinone, followed by sulfonation at specific positions to introduce sulfonic acid groups.

• Amine Functionalization: The amino group at position 1 is introduced via nucleophilic substitution or reductive amination.

• Quinoxaline Coupling: The dichloroquinoxaline moiety is attached through a carbodiimide-mediated coupling reaction between the carbonyl group and the methylamino linker.

Optimization Challenges

Key challenges include controlling regioselectivity during sulfonation and minimizing side reactions during quinoxaline coupling. Recent advances employ microwave-assisted synthesis to reduce reaction times and improve yields.

Industrial and Pharmaceutical Applications

Textile Dyeing

The compound’s intense coloration and stability under acidic conditions make it suitable for dyeing synthetic fibers. Its sulfonate groups enhance affinity for polyamide fabrics, reducing dye runoff in wastewater.

Biological Research

Preliminary studies suggest inhibitory activity against tyrosine kinases due to structural mimicry of ATP-binding sites. This property is under investigation for anticancer drug development.

Analytical Chemistry

As a fluorescent probe, the anthracene core enables detection of metal ions in environmental samples. The quinoxaline group selectively binds copper(II) ions, with a detection limit of $0.1 \, \mu\text{M}$.

Research Findings and Innovations

Photostability Studies

Exposure to UV light induces photodegradation via cleavage of the sulfonate groups, generating anthraquinone derivatives. Stabilizers like hindered amine light stabilizers (HALS) extend the compound’s lifespan in outdoor applications.

Toxicity Profile

Acute toxicity tests in Daphnia magna revealed an LC$_{50}$ of $12.4 \, \text{mg/L}$, classifying the compound as moderately toxic. Chronic exposure studies indicate bioaccumulation in hepatic tissues of zebrafish.

Environmental Impact and Mitigation

Biodegradability

The compound resists microbial degradation under aerobic conditions, with a half-life exceeding 60 days in soil. Advanced oxidation processes (AOPs) using ozone achieve 95% degradation within 2 hours.